- Discovery of (3S,3aR)-2-(3-Chloro-4-cyanophenyl)-3-cyclopentyl-3,3a,4,5-tetrahydro-2H-benzo[g]indazole-7-carboxylic Acid (PF-3882845), an Orally Efficacious Mineralocorticoid Receptor (MR) Antagonist for Hypertension and Nephropathy, Journal of Medicinal Chemistry, 2010, 53(16), 5979-6002
Cas no 933785-18-3 (methyl 4-bromo-2-(trifluoromethoxy)benzoate)
Methyl 4-bromo-2-(trifluoromethoxy)benzoate is a fluorinated aromatic ester with a bromine substituent at the para position and a trifluoromethoxy group at the ortho position relative to the ester functionality. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and advanced materials. The presence of both bromine and trifluoromethoxy groups enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling selective functionalization. The ester group further allows for derivatization via hydrolysis or transesterification. Its stable yet modifiable structure makes it valuable for constructing complex molecules with tailored properties.
933785-18-3 structure
Product Name:methyl 4-bromo-2-(trifluoromethoxy)benzoate
CAS No:933785-18-3
MF:C9H6BrF3O3
MW:299.041352748871
MDL:MFCD12761592
CID:841915
PubChem ID:16665571
Update Time:2025-10-07
methyl 4-bromo-2-(trifluoromethoxy)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-bromo-2-(trifluoromethoxy)benzoate
- 4-Bromo-2-(trifluoromethoxy)benzoic acid methyl ester
- Methyl 4-bromo-2-(trifluoromethoxy)benzoate
- Ethyl4-bromo-2-(trifluoromethoxy)benzoate
- STL554727
- BBL100933
- 5836AC
- TF10670
- BC004379
- AX8158788
- 4-BROMO-2-(TRIFLUOROMETHOXY)BENZOIC ACID ETHYL ESTER
- Methyl 4-bromo-2-(trifluoromethoxy)benzoate (ACI)
- methyl 4-bromo-2-(trifluoromethoxy)benzoate
-
- MDL： MFCD12761592
- Inchi： 1S/C9H6BrF3O3/c1-15-8(14)6-3-2-5(10)4-7(6)16-9(11,12)13/h2-4H,1H3
- InChI Key： QWWIUYXPVVJVNS-UHFFFAOYSA-N
- SMILES： O=C(C1C(OC(F)(F)F)=CC(Br)=CC=1)OC
Computed Properties
- Exact Mass: 297.94500
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 270
- Topological Polar Surface Area: 35.5
Experimental Properties
- Density: 1.626
- Boiling Point: 265.9℃ at 760 mmHg
- Flash Point: 115℃
- PSA: 35.53000
- LogP: 3.13430
methyl 4-bromo-2-(trifluoromethoxy)benzoate Customs Data
- HS CODE：2918990090
- Customs Data：
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
methyl 4-bromo-2-(trifluoromethoxy)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM155516-10g |
Ethyl 4-bromo-2-(trifluoromethoxy)benzoate |
933785-18-3 | 95% | 10g |
$128 | 2021-06-17 | |
| Chemenu | CM155516-25g |
Ethyl 4-bromo-2-(trifluoromethoxy)benzoate |
933785-18-3 | 95% | 25g |
$211 | 2021-06-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LA011-5g |
methyl 4-bromo-2-(trifluoromethoxy)benzoate |
933785-18-3 | 95+% | 5g |
671.0CNY | 2021-07-12 | |
| TRC | M293840-50mg |
Methyl 4-Bromo-2-(trifluoromethoxy)benzoate |
933785-18-3 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M293840-100mg |
Methyl 4-Bromo-2-(trifluoromethoxy)benzoate |
933785-18-3 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | M293840-500mg |
Methyl 4-Bromo-2-(trifluoromethoxy)benzoate |
933785-18-3 | 500mg |
$ 115.00 | 2022-06-04 | ||
| Alichem | A015008334-250mg |
Methyl 4-bromo-2-(trifluoromethoxy)benzoate |
933785-18-3 | 97% | 250mg |
$484.80 | 2023-08-31 | |
| Alichem | A015008334-500mg |
Methyl 4-bromo-2-(trifluoromethoxy)benzoate |
933785-18-3 | 97% | 500mg |
$839.45 | 2023-08-31 | |
| Alichem | A015008334-1g |
Methyl 4-bromo-2-(trifluoromethoxy)benzoate |
933785-18-3 | 97% | 1g |
$1519.80 | 2023-08-31 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E80300-1g |
Methyl 4-bromo-2-(trifluoromethoxy)benzoate |
933785-18-3 | 95% | 1g |
¥37.0 | 2023-09-07 |
methyl 4-bromo-2-(trifluoromethoxy)benzoate Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 1.5 h, -78 °C
1.2 30 min, -78 °C
1.3 Reagents: Hydrochloric acid Solvents: Water
1.4 Reagents: Oxalyl chloride Catalysts: Dimethylformamide Solvents: Dichloromethane ; 1 h, rt
1.5 -
1.2 30 min, -78 °C
1.3 Reagents: Hydrochloric acid Solvents: Water
1.4 Reagents: Oxalyl chloride Catalysts: Dimethylformamide Solvents: Dichloromethane ; 1 h, rt
1.5 -
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Methanol ; overnight, reflux
Reference
- Preparation of 5-alkynyl-pyrimidines as kinase inhibitors, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Palladium diacetate , 1,3-Bis(diphenylphosphino)propane Solvents: Methanol ; 4 h, 2.5 bar, 65 °C
Reference
- New pyrimidine derivatives and their use in therapy as well as the use of pyrimidine derivatives in the manufacture of a medicament for prevention and/or treatment of Alzheimer's disease, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Thionyl chloride ; overnight, reflux
Reference
- Pyrrolidine derivatives as sphingosine-1-phosphate receptor agonists, pharmaceutical compositions containing them, their use for manufacturing the compositions, and method for prevention and/or treatment of mammalian diseases using them, Japan, , ,
methyl 4-bromo-2-(trifluoromethoxy)benzoate Raw materials
methyl 4-bromo-2-(trifluoromethoxy)benzoate Preparation Products
methyl 4-bromo-2-(trifluoromethoxy)benzoate Related Literature
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
933785-18-3 (methyl 4-bromo-2-(trifluoromethoxy)benzoate) Related Products
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